Cas no 1997736-23-8 (tert-butyl 3-(bromomethyl)-3-(1-methoxy-3-methylbutan-2-yl)oxypiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(bromomethyl)-3-(1-methoxy-3-methylbutan-2-yl)oxypiperidine-1-carboxylate
• CAS No: 1997736-23-8
• MF: C₁₇H₃₂BrNO₄
• MW: 394.344285011292
• CID: 5969786
• PubChem ID: 165486063
• Update Time: 2025-08-05

tert-butyl 3-(bromomethyl)-3-(1-methoxy-3-methylbutan-2-yl)oxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(bromomethyl)-3-(1-methoxy-3-methylbutan-2-yl)oxypiperidine-1-carboxylate
• tert-butyl 3-(bromomethyl)-3-[(1-methoxy-3-methylbutan-2-yl)oxy]piperidine-1-carboxylate
• 1997736-23-8
• EN300-1136601

• Inchi： 1S/C17H32BrNO4/c1-13(2)14(10-21-6)22-17(11-18)8-7-9-19(12-17)15(20)23-16(3,4)5/h13-14H,7-12H2,1-6H3
• InChI Key： TXYJYNNLQYPUSS-UHFFFAOYSA-N
• SMILES： BrCC1(CN(C(=O)OC(C)(C)C)CCC1)OC(COC)C(C)C

Computed Properties

• Exact Mass: 393.15147g/mol
• Monoisotopic Mass: 393.15147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl 3-(bromomethyl)-3-(1-methoxy-3-methylbutan-2-yl)oxypiperidine-1-carboxylate

Introduction to Tert-butyl 3-(bromomethyl)-3-(1-methoxy-3-methylbutan-2-yl)oxypiperidine-1-carboxylate (CAS No. 1997736-23-8)

The compound Tert-butyl 3-(bromomethyl)-3-(1-methoxy-3-methylbutan-2-yl)oxypiperidine-1-carboxylate, identified by its CAS number 1997736-23-8, represents a sophisticated molecular entity with significant potential in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to a class of oxypiperidine derivatives, which have garnered considerable attention due to their structural versatility and biological activity. The presence of both bromomethyl and tert-butyl functional groups, along with the unique side chain derived from 1-methoxy-3-methylbutan-2-yl, contributes to its complex reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the development of novel pharmacophores has been driven by the need for more effective and selective therapeutic agents. Oxypiperidine scaffolds, in particular, have shown promise in modulating various biological pathways, including neurotransmitter receptors and enzyme inhibition. The structural features of Tert-butyl 3-(bromomethyl)-3-(1-methoxy-3-methylbutan-2-yl)oxypiperidine-1-carboxylate make it an intriguing candidate for further exploration in medicinal chemistry. The bromomethyl group provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of diverse substituents, while the tert-butyl group enhances lipophilicity and metabolic stability.

One of the most compelling aspects of this compound is its potential application in the synthesis of receptor ligands. Piperidine derivatives are well-known for their ability to interact with a wide range of targets, including G-protein coupled receptors (GPCRs) and ion channels. The oxypiperidine moiety, in particular, has been identified as a key pharmacophore in several clinically successful drugs, such as antipsychotics and anticonvulsants. By incorporating the 1-methoxy-3-methylbutan-2-yl side chain, the compound inherits these favorable properties while introducing additional structural complexity that could lead to novel mechanisms of action.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and selectivity of small molecules with high accuracy. Molecular docking studies have suggested that derivatives of oxypiperidine can effectively bind to specific pockets on target proteins, modulating their activity. The bromomethyl group in Tert-butyl 3-(bromomethyl)-3-(1-methoxy-3-methylbutan-2-yl)oxypiperidine-1-carboxylate is particularly interesting in this context, as it allows for post-synthetic modifications that can fine-tune binding interactions. This flexibility is crucial for developing drugs that exhibit high potency and minimal off-target effects.

The synthesis of this compound involves multi-step organic transformations, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the tert-butyl group early in the synthesis sequence helps protect reactive sites and directs subsequent functionalization. The presence of the 1-methoxy-3-methylbutan-2-yl side chain adds another layer of complexity, necessitating careful consideration of reaction pathways to avoid unwanted side products. Despite these challenges, the synthetic strategies employed have yielded promising results, demonstrating the feasibility of producing this compound on a laboratory scale.

In the context of drug development, intermediates like Tert-butyl 3-(bromomethyl)-3-(1-methoxy-3-methylbutan-2-yl)oxypiperidine-1-carboxylate play a pivotal role in bridging the gap between discovery and clinical application. Their use allows for rapid screening of biological activity across multiple targets and facilitates the optimization of lead compounds. The ability to modify key functional groups while maintaining structural integrity makes this class of compounds particularly valuable for medicinal chemists seeking to develop next-generation therapeutics.

Current research efforts are focused on expanding the chemical space explored by oxypiperidine derivatives. By systematically varying substituents such as those present in Tert-butyl 3-(bromomethyl)-3-(1-methoxy-3-methylbutan-2-yl)oxypiperidine-1-carboxylate, scientists aim to uncover new pharmacological activities and improve existing treatments. The bromomethyl group serves as a versatile handle for further derivatization, allowing researchers to explore different chemical scaffolds without losing sight of the original pharmacophore. This approach has already led to several innovative drug candidates that are entering preclinical development.

The growing interest in oxypiperidine derivatives is also driven by their potential applications beyond traditional pharmaceuticals. For instance, these compounds have been investigated for their role in material science and agrochemicals due to their ability to form stable complexes with metal ions and other organic molecules. The unique combination of functional groups in Tert-butyl 3-(bromomethyl)-3-(1-methoxy-3-methylbutan-2-yloxypiperidine) makes it an attractive building block for designing novel materials with tailored properties.

In conclusion, Tert-butyl 3-(bromomethyl)-3-(1-methoxy--methylbutan--2-yloxypiperidine) (CAS No. 19977--23--8) represents a fascinating molecular entity with broad applications across multiple disciplines. Its structural complexity and reactivity make it a valuable intermediate in pharmaceutical synthesis, while its potential biological activity ensures continued interest from researchers worldwide. As synthetic methodologies advance and computational tools become more sophisticated, compounds like this will undoubtedly play an increasingly important role in shaping the future of drug discovery and material science.